Cas no 2228318-88-3 (6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate)

6,6-Dimethylbicyclo[3.1.1]heptan-2-yl sulfamate is a bicyclic sulfamate derivative characterized by its unique structural framework, combining a rigid bicyclic core with a sulfamate functional group. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate or bioactive scaffold. The sulfamate moiety enhances its reactivity, enabling applications in derivatization or as a precursor for further functionalization. The 6,6-dimethyl substitution on the bicyclo[3.1.1]heptane ring contributes to steric stability, potentially influencing selectivity in chemical transformations. Its well-defined structure makes it suitable for mechanistic studies or targeted synthesis in pharmaceutical and agrochemical research.
6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate structure
2228318-88-3 structure
Product Name:6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate
CAS No:2228318-88-3
MF:C9H17NO3S
MW:219.301181554794
CID:6425874
PubChem ID:165635803
Update Time:2025-06-08

6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

    • 6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate
    • 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
    • EN300-1988665
    • 2228318-88-3
    • Inchi: 1S/C9H17NO3S/c1-9(2)6-3-4-8(7(9)5-6)13-14(10,11)12/h6-8H,3-5H2,1-2H3,(H2,10,11,12)
    • InChI Key: UGFRAUVBQVKCDR-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OC1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 219.09291458g/mol
  • Monoisotopic Mass: 219.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 77.8Ų

6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1988665-1g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
1g
$1029.0 2023-09-16
Enamine
EN300-1988665-5g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
5g
$2981.0 2023-09-16
Enamine
EN300-1988665-10g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
10g
$4421.0 2023-09-16
Enamine
EN300-1988665-0.05g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
0.05g
$864.0 2023-09-16
Enamine
EN300-1988665-0.1g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
0.1g
$904.0 2023-09-16
Enamine
EN300-1988665-0.25g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
0.25g
$946.0 2023-09-16
Enamine
EN300-1988665-0.5g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
0.5g
$987.0 2023-09-16
Enamine
EN300-1988665-1.0g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
1g
$1029.0 2023-06-03
Enamine
EN300-1988665-2.5g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
2.5g
$2014.0 2023-09-16
Enamine
EN300-1988665-5.0g
6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate
2228318-88-3
5g
$2981.0 2023-06-03

Additional information on 6,6-dimethylbicyclo3.1.1heptan-2-yl sulfamate

6,6-Dimethylbicyclo[3.1.1]heptan-2-yl Sulfamate: An Overview of a Promising Compound (CAS No. 2228318-88-3)

6,6-Dimethylbicyclo[3.1.1]heptan-2-yl sulfamate (CAS No. 2228318-88-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic framework and sulfamate functional group, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The bicyclic structure of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate provides a rigid and stable scaffold, which is advantageous for designing molecules with high affinity and selectivity for specific biological targets. The presence of the sulfamate group further enhances its pharmacological profile by conferring improved solubility and metabolic stability, key attributes for effective drug candidates.

Recent studies have highlighted the potential of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The selective inhibition of these isoforms by 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate suggests its potential as a therapeutic agent for these diseases.

In addition to its enzymatic inhibition properties, 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate has shown promise in modulating other biological processes. A study in the Bioorganic & Medicinal Chemistry Letters reported that this compound can effectively disrupt protein-protein interactions involved in signal transduction pathways, making it a valuable tool for investigating complex biological systems and developing targeted therapies.

The pharmacokinetic profile of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate has also been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with low toxicity and high bioavailability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of clinical benefit in patients with specific conditions such as hypertension and diabetes.

The structural versatility of 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate also allows for the synthesis of a wide range of derivatives with tailored properties for different therapeutic applications. Chemists have explored various modifications to the core structure, including substitutions at different positions on the bicyclic ring and variations in the sulfamate group, to optimize the compound's pharmacological profile and address specific disease targets.

In conclusion, 6,6-dimethylbicyclo[3.1.1]heptan-2-yl sulfamate (CAS No. 2228318-88-3) represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a valuable tool for both basic research and drug development.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd